Cas no 91132-38-6 (2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-
• CAS No: 91132-38-6
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 749420
• PubChem ID: 9990609
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-propyl-
• 2-propyl-4H-1,4-benzothiazin-3-one
• DTXSID20433770
• 91132-38-6
• SCHEMBL5671154

• Inchi： 1S/C11H13NOS/c1-2-5-10-11(13)12-8-6-3-4-7-9(8)14-10/h3-4,6-7,10H,2,5H2,1H3,(H,12,13)
• InChI Key： HYPGKVVWNUUUIP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CCC)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines